Cas no 1092461-15-8 (5-Chloro-2-(trifluoromethoxy)benzaldehyde)

• Product Name: 5-Chloro-2-(trifluoromethoxy)benzaldehyde
• CAS No: 1092461-15-8
• MF: C₈H₄ClF₃O₂
• MW: 224.564372062683
• MDL: MFCD11519353
• CID: 827888
• PubChem ID: 46835525
• Update Time: 2025-10-30

5-Chloro-2-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(trifluoromethoxy)benzaldehyde
• AG-C-06327
• AK-50972
• ANW-52724
• CTK7H8847
• KB-245499
• SBB096703
• D70592
• DTXSID20676443
• AKOS015853142
• CS-0084313
• Z1269135028
• JS-4861
• VJRCCSALVWMZAN-UHFFFAOYSA-N
• MFCD11519353
• EN300-7406565
• 1092461-15-8
• SCHEMBL20303480

• MDL： MFCD11519353
• Inchi： 1S/C8H4ClF3O2/c9-6-1-2-7(5(3-6)4-13)14-8(10,11)12/h1-4H
• InChI Key： VJRCCSALVWMZAN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=O)C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 223.9851915g/mol
• Monoisotopic Mass: 223.9851915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.463±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 221.1±35.0 ºC (760 Torr),
• Flash Point: 89.5±15.1 ºC,
• Solubility: Almost insoluble (0.045 g/l) (25 º C),

Additional information on 5-Chloro-2-(trifluoromethoxy)benzaldehyde

Recent Advances in the Application of 5-Chloro-2-(trifluoromethoxy)benzaldehyde (CAS: 1092461-15-8) in Chemical Biology and Pharmaceutical Research

The compound 5-Chloro-2-(trifluoromethoxy)benzaldehyde (CAS: 1092461-15-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This aldehyde derivative, characterized by the presence of a chloro and trifluoromethoxy substituent on the benzene ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research.

One of the key areas of interest is the use of 5-Chloro-2-(trifluoromethoxy)benzaldehyde as a building block for the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The study highlighted how the trifluoromethoxy group enhances the binding affinity of the resulting compounds to the COX-2 active site, thereby improving their therapeutic efficacy.

In addition to its role in drug design, 5-Chloro-2-(trifluoromethoxy)benzaldehyde has also been investigated for its potential in agrochemical applications. A recent report in the journal Bioorganic & Medicinal Chemistry Letters described its use in the synthesis of novel fungicides with improved activity against plant pathogens. The presence of the chloro and trifluoromethoxy groups was found to contribute to the compounds' stability and bioavailability, making them promising candidates for further development.

Another notable application of this compound is in the field of materials science, where it has been employed as a precursor for the synthesis of advanced polymers and coatings. Research published in ACS Applied Materials & Interfaces in 2024 showcased its use in creating fluorinated polymers with enhanced thermal and chemical resistance. These materials have potential applications in medical devices and drug delivery systems, where durability and biocompatibility are critical.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 5-Chloro-2-(trifluoromethoxy)benzaldehyde. Recent advancements in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have shown promise in addressing these issues. A 2023 study in Organic Process Research & Development reported an optimized synthetic route that improves yield and reduces the generation of byproducts, paving the way for more efficient production processes.

In conclusion, 5-Chloro-2-(trifluoromethoxy)benzaldehyde (CAS: 1092461-15-8) represents a valuable tool in chemical biology and pharmaceutical research, with diverse applications ranging from drug discovery to materials science. Ongoing research continues to uncover new opportunities for this compound, highlighting its potential to contribute to advancements in multiple scientific disciplines. Future studies will likely focus on further optimizing its synthesis and exploring its utility in emerging therapeutic and technological applications.